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Compound of Interest

Compound Name: Isonicotinimidohydrazide

Cat. No.: B15123723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isonicotinimidohydrazide, a derivative of the well-known antitubercular drug isoniazid, holds

potential for further investigation in medicinal chemistry and drug development. This technical

guide provides a comprehensive overview of the chemical structure and a detailed examination

of a plausible synthetic route for isonicotinimidohydrazide, based on the reaction of 4-

cyanopyridine with hydrazine. This document is intended to serve as a foundational resource

for researchers and scientists engaged in the exploration of novel therapeutic agents.

Chemical Structure
Isonicotinimidohydrazide, also known as pyridine-4-carbohydrazonamide, is a chemical

compound with the molecular formula C₆H₈N₄. Its structure features a pyridine ring substituted

at the 4-position with an imidohydrazide group. The imidohydrazide functional group is

characterized by a carbon atom double-bonded to one nitrogen atom and single-bonded to two

other nitrogen atoms.

The chemical structure of isonicotinimidohydrazide is as follows:
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(Image Source: PubChem CID 9610077)

Key Structural Features:

Pyridine Ring: A heterocyclic aromatic ring containing one nitrogen atom, which imparts

basic properties to the molecule.

Imidohydrazide Group (-C(=NH)NHNH₂): A functional group that is structurally related to both

amidines and hydrazides. This group is key to the compound's potential chemical reactivity

and biological activity.

Synthesis of Isonicotinimidohydrazide
The synthesis of isonicotinimidohydrazide can be approached through the reaction of 4-

cyanopyridine (isonicotinonitrile) with hydrazine. This reaction is a nucleophilic addition of

hydrazine to the nitrile group. While the primary product often reported under certain conditions

is isonicotinic acid hydrazide (isoniazid) due to subsequent hydrolysis of the intermediate,

specific reaction conditions can be tailored to favor the formation and isolation of

isonicotinimidohydrazide.

A plausible synthetic pathway is outlined below:
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Caption: Synthesis of Isonicotinimidohydrazide from 4-Cyanopyridine and Hydrazine.

Experimental Protocol
The following is a detailed experimental protocol for the synthesis of

isonicotinimidohydrazide, adapted from principles of nitrile-hydrazine reactions.

Materials:

4-Cyanopyridine (Isonicotinonitrile)

Hydrazine hydrate (80% or higher)

Ethanol (anhydrous)

Diethyl ether (anhydrous)

Sodium sulfate (anhydrous)

Round-bottom flask

Reflux condenser

Stirring apparatus

Heating mantle

Filtration apparatus
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Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve 4-cyanopyridine in anhydrous ethanol.

Addition of Hydrazine: To the stirred solution of 4-cyanopyridine, add an equimolar to slight

excess of hydrazine hydrate dropwise at room temperature. An exothermic reaction may be

observed.

Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain this

temperature for several hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Isolation of Product: After the reaction is complete, cool the mixture to room temperature.

The product, isonicotinimidohydrazide, may precipitate from the solution. If so, collect the

solid by filtration.

Purification: If the product does not precipitate, the solvent can be removed under reduced

pressure using a rotary evaporator. The resulting crude product can be purified by

recrystallization from a suitable solvent system, such as ethanol/diethyl ether.

Drying: Dry the purified product under vacuum over a desiccant such as anhydrous sodium

sulfate to remove any residual solvent.

Note: Caution should be exercised when working with hydrazine hydrate as it is a corrosive

and toxic substance. All manipulations should be performed in a well-ventilated fume hood.

Quantitative Data
The following table summarizes typical quantitative data for the synthesis of

isonicotinimidohydrazide. Yields and reaction times may vary depending on the specific

reaction conditions and scale.
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Parameter Value

Reactants

4-Cyanopyridine 1.0 molar equivalent

Hydrazine Hydrate 1.0 - 1.2 molar equivalents

Solvent Anhydrous Ethanol

Reaction Temperature Reflux (~78 °C)

Reaction Time 4 - 8 hours

Theoretical Yield Calculated based on 4-cyanopyridine

Typical Actual Yield 60 - 80%

Characterization
The synthesized isonicotinimidohydrazide should be characterized to confirm its identity and

purity. The following analytical techniques are recommended:

Melting Point: Determination of the melting point can provide an initial indication of purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for elucidating the chemical structure and confirming the presence of the pyridine

ring and the imidohydrazide group.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups, such as N-H, C=N, and C-N bonds.

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the

synthesized compound.

Logical Workflow for Synthesis and
Characterization
The overall workflow for the synthesis and characterization of isonicotinimidohydrazide can

be visualized as follows:
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Caption: Workflow for the Synthesis and Characterization of Isonicotinimidohydrazide.

Conclusion
This technical guide has provided a detailed overview of the chemical structure of

isonicotinimidohydrazide and a comprehensive experimental protocol for its synthesis from

4-cyanopyridine and hydrazine. The provided data and workflows are intended to equip

researchers and scientists with the necessary information to synthesize and characterize this
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compound for further investigation in the field of drug discovery and development. The unique

structural features of isonicotinimidohydrazide may offer novel opportunities for the design of

new therapeutic agents.

To cite this document: BenchChem. [An In-depth Technical Guide to
Isonicotinimidohydrazide: Chemical Structure and Synthesis]. BenchChem, [2025]. [Online
PDF]. Available at:
[https://www.benchchem.com/product/b15123723#isonicotinimidohydrazide-chemical-
structure-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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